An In-depth Technical Guide to the Chemical Properties of 2-Amino-4-chlorothiazole-5-carbaldehyde
An In-depth Technical Guide to the Chemical Properties of 2-Amino-4-chlorothiazole-5-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 2-Amino-4-chlorothiazole-5-carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The presence of a reactive aldehyde function, a nucleophilic amino group, and a halogenated thiazole core makes it a versatile building block for the synthesis of a diverse range of molecular architectures.
Core Chemical Properties
| Property | Value | Source/Method |
| CAS Number | 76874-79-8 | Alfa Chemistry, Sigma-Aldrich[1][2] |
| Molecular Formula | C₄H₃ClN₂OS | Alfa Chemistry, SpectraBase[1][3] |
| Molecular Weight | 162.6 g/mol | Alfa Chemistry, ChemBK[1][4] |
| Predicted Density | 1.658 ± 0.06 g/cm³ | ChemBK[4] |
| Predicted Boiling Point | 341.3 ± 22.0 °C | ChemBK[4] |
| Predicted pKa | 0.39 ± 0.10 | ChemBK[4] |
| Physical Form | Solid | Inferred from related compounds |
| Solubility | Soluble in organic solvents like DMF and DMSO | Inferred from reactivity data |
Spectroscopic Data
Detailed experimental spectra for 2-Amino-4-chlorothiazole-5-carbaldehyde are not widely published. However, spectral data is available on platforms like SpectraBase, though access may be restricted.[3] The expected spectral features can be inferred from the analysis of structurally related compounds.
| Spectroscopy | Expected Features |
| ¹H NMR | Signals corresponding to the aldehyde proton (CHO), the amino protons (NH₂), and potentially the thiazole ring proton if not fully substituted. |
| ¹³C NMR | Resonances for the carbonyl carbon of the aldehyde, the carbons of the thiazole ring (C2, C4, C5), with chemical shifts influenced by the chlorine, amino, and aldehyde substituents. |
| IR Spectroscopy | Characteristic absorption bands for N-H stretching of the amino group, C=O stretching of the aldehyde, C=N and C=C stretching of the thiazole ring, and C-Cl stretching. |
| Mass Spectrometry | A molecular ion peak corresponding to the molecular weight of the compound, along with fragmentation patterns characteristic of the thiazole ring and its substituents. A mass spectrum is noted as available on SpectraBase.[3] |
Synthesis of 2-Amino-4-chlorothiazole-5-carbaldehyde
The synthesis of 2-Amino-4-chlorothiazole-5-carbaldehyde is a two-step process. The first step involves the synthesis of the precursor, 2-amino-4-chlorothiazole, followed by a Vilsmeier-Haack formylation to introduce the aldehyde group at the 5-position of the thiazole ring.
Experimental Protocols
Step 1: Synthesis of 2-amino-4-chlorothiazole (Precursor)
The synthesis of 2-amino-4-substituted thiazoles can be achieved through the Hantzsch thiazole synthesis. For the chloro-substituted precursor, a common method involves the reaction of a suitable α-halocarbonyl compound with thiourea. Alternatively, the amino group of a 2-aminothiazole can be replaced by a chlorine atom via a Sandmeyer-type reaction.[5]
Representative Protocol for Hantzsch Thiazole Synthesis:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve thiourea in a suitable solvent such as ethanol.
-
Addition of α-halocarbonyl: Slowly add an equimolar amount of an appropriate α,α-dihalo or α-halo-α-formyl carbonyl compound to the stirring solution.
-
Reaction: Heat the mixture to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).
-
Work-up: After completion, cool the reaction mixture and neutralize it with a base (e.g., sodium bicarbonate solution) to precipitate the product.
-
Purification: Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol/water) to yield pure 2-amino-4-chlorothiazole.
Step 2: Vilsmeier-Haack Formylation of 2-amino-4-chlorothiazole
The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[6][7][8]
Detailed Protocol:
-
Vilsmeier Reagent Formation: In a three-necked flask under an inert atmosphere (e.g., nitrogen or argon), cool anhydrous N,N-dimethylformamide (DMF) in an ice bath to 0-5 °C. Slowly add phosphorus oxychloride (POCl₃) dropwise, ensuring the temperature does not exceed 10 °C. Stir the mixture at this temperature for 30 minutes to form the Vilsmeier reagent (a chloromethyleneiminium salt).
-
Addition of 2-amino-4-chlorothiazole: Dissolve 2-amino-4-chlorothiazole in anhydrous DMF or another suitable solvent and add it dropwise to the pre-formed Vilsmeier reagent, maintaining the temperature at 0-5 °C.
-
Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to a temperature typically ranging from 60-80 °C for several hours. Monitor the reaction by TLC.
-
Work-up: Cool the reaction mixture in an ice bath and carefully pour it onto crushed ice. Neutralize the acidic solution by the slow addition of an aqueous base solution (e.g., sodium hydroxide or sodium bicarbonate) until the pH is neutral or slightly basic.
-
Extraction and Purification: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.
Reactivity and Chemical Behavior
The chemical reactivity of 2-Amino-4-chlorothiazole-5-carbaldehyde is dictated by the interplay of its three key functional groups: the 2-amino group, the 4-chloro substituent, and the 5-carbaldehyde group.
-
The 2-Amino Group: The exocyclic amino group is nucleophilic and can undergo reactions with various electrophiles. These include acylation, alkylation, and condensation reactions.[9] For instance, it can react with acid chlorides or anhydrides to form the corresponding amides. It can also react with aldehydes and ketones to form Schiff bases (imines).
-
The 5-Carbaldehyde Group: The aldehyde group is electrophilic at the carbonyl carbon and is susceptible to nucleophilic attack. It can undergo a wide range of classical aldehyde reactions, such as:
-
Reductive Amination: Reaction with primary or secondary amines in the presence of a reducing agent to form substituted amines.
-
Wittig Reaction: Reaction with phosphorus ylides to form alkenes.
-
Condensation Reactions: Knoevenagel or Claisen-Schmidt condensations with active methylene compounds or methyl ketones, respectively.[9]
-
Oxidation: Can be oxidized to the corresponding carboxylic acid.
-
Reduction: Can be reduced to the corresponding primary alcohol.
-
-
The Thiazole Ring: The thiazole ring itself is an electron-rich aromatic system. The chlorine atom at the 4-position can potentially undergo nucleophilic aromatic substitution, although this typically requires harsh conditions or activation by strongly electron-withdrawing groups. The overall electronic nature of the ring influences its susceptibility to further electrophilic or nucleophilic attack.
Applications in Research and Drug Development
The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous biologically active compounds, including antibacterial, antifungal, anti-inflammatory, and anticancer agents.[10] The presence of the aldehyde "handle" in 2-Amino-4-chlorothiazole-5-carbaldehyde makes it a particularly valuable intermediate for the synthesis of libraries of compounds for high-throughput screening in drug discovery programs.[11] Derivatives can be readily prepared by leveraging the reactivity of the amino and aldehyde groups to explore structure-activity relationships.
Visualizations
Synthetic Pathway
Caption: Synthetic route to 2-Amino-4-chlorothiazole-5-carbaldehyde.
Experimental Workflow: Vilsmeier-Haack Formylation
Caption: Workflow for the Vilsmeier-Haack formylation step.
Reactivity Profile
Caption: Reactivity of 2-Amino-4-chlorothiazole-5-carbaldehyde.
References
- 1. alfa-chemistry.com [alfa-chemistry.com]
- 2. CN1980909B - Process for preparing 2-aminothiazole-5-aromatic carboxamides as kinase inhibitors - Google Patents [patents.google.com]
- 3. spectrabase.com [spectrabase.com]
- 4. chembk.com [chembk.com]
- 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. Synthesis and biological activities of 2-amino-thiazole-5-carboxylic acid phenylamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
